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Compound of Interest

Compound Name: Blonanserin C-d8

Cat. No.: B15142377

Disclaimer: This document is intended for use by researchers, scientists, and drug
development professionals. The information provided is for research purposes only and not for
human or veterinary use. A specific Material Safety Data Sheet (MSDS) for Blonanserin C-d8
is not readily available. Therefore, the safety, handling, and toxicological information presented
here is largely extrapolated from the data available for Blonanserin and its metabolite,
Blonanserin C (N-desethyl blonanserin). The primary structural difference in Blonanserin C-d8
is the presence of eight deuterium atoms, which slightly increases its molecular weight but is
not expected to significantly alter its chemical reactivity or toxicity. However, it is crucial to
handle this compound with the utmost care and in accordance with standard laboratory safety
practices.

Introduction

Blonanserin is an atypical antipsychotic agent used in the treatment of schizophrenia.[1][2] It
functions as a potent antagonist of dopamine D2, D3, and serotonin 5-HT2A receptors.[1][3][4]
Blonanserin C, also known as N-desethyl blonanserin, is a major active metabolite of
Blonanserin, formed primarily through metabolism by the cytochrome P450 enzyme CYP3AA4.
Blonanserin C-d8 is the deuterium-labeled analogue of Blonanserin C. Deuterated
compounds like Blonanserin C-d8 are invaluable tools in pharmaceutical research, particularly
in pharmacokinetic studies, where they serve as internal standards for quantitative analysis by
mass spectrometry. The deuterium labeling provides a distinct mass signature, allowing for
precise differentiation from the unlabeled endogenous or administered compound.
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Blonanserin,

Blonanserin C, and the calculated properties for Blonanserin C-d8.

Blonanserin C (N-

Property Blonanserin desethyl Blonanserin C-d8
blonanserin)
2-(4-ethylpiperazin-1-
)-4-(4 4-(4-fluorophenyl)-2- 4-(4-fluorophenyl)-2-
Y (piperazin-1- (piperazin-1-yl-
fluorophenyl)-5,6,7,8,9
IUPAC Name 10 yl)-5,6,7,8,9,10- d8)-5,6,7,8,9,10-
' hexahydrocycloocta[b]  hexahydrocycloocta[b]
hexahydrocycloocta[b] o o
o pyridine pyridine
pyridine
CAS Number 132810-10-7 132811-84-8 Not available
Molecular Formula C23H30FN3 C21H26FN3 C21H18D8FN3
Molecular Weight 367.51 g/mol 339.46 g/mol Approx. 347.51 g/mol
White to off-white ) )
Appearance Solid form Assumed to be a solid
powder
Melting Point 123 -127 °C Not available Not available
Soluble in Ethanol (15
Solubility mg/ml) and DMSO (30 Not available Not available

mg/ml)

Storage Temperature

Powder: -20°C for 3
years; 4°C for 2 years.
In solvent: -80°C for 6
months; -20°C for 1

month.

Storeat2 -8 °C

Recommended to
store under the same
conditions as

Blonanserin.

Safety and Hazard Information
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The hazard information for Blonanserin C-d8 is extrapolated from the MSDS of Blonanserin.
Users should handle the compound as if it possesses similar hazards.

Hazard Identification

» Classification: Acute toxicity, Oral (Category 4), Harmful if swallowed. May cause long-lasting
harmful effects to aquatic life.

e GHS Pictograms: GHS07 (Exclamation Mark)
» Signal Word: Warning
e Hazard Statements:
o H302: Harmful if swallowed.
o H413: May cause long-lasting harmful effects to aquatic life.

 Precautionary Statements:

o

P264: Wash skin thoroughly after handling.
o P270: Do not eat, drink or smoke when using this product.
o P273: Avoid release to the environment.

o P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

o P330: Rinse mouth.

o P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Data

The toxicological data for Blonanserin is provided as a reference.
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Metric

Value Species Reference

Acute Oral LD50

>500 mg/kg Mouse

Primary Irritant Effect
(Skin)

No irritant effect

Primary Irritant Effect
(Eye)

No irritating effect

Handling and Personal Protection
Safe Handling Procedures

o Work in a well-ventilated area, preferably under a chemical fume hood.

Avoid inhalation of dust or aerosols.
Avoid contact with skin, eyes, and clothing.
Wear appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or goggles.

o Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a laboratory coat.

» Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.

¢ In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation develops.
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e In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and
consult a physician.

 |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.

Experimental Protocols

Generalized Protocol for Use as an Internal Standard in
LC-MS/MS

This protocol provides a general framework for using Blonanserin C-d8 as an internal
standard for the quantification of Blonanserin C in biological matrices.

e Preparation of Stock Solution:
o Accurately weigh a small amount of Blonanserin C-d8 (e.g., 1 mg).

o Dissolve it in a suitable solvent (e.g., methanol or acetonitrile) to a final concentration of 1
mg/mL. This is the primary stock solution.

o Store the stock solution at -20°C or below.
e Preparation of Working Internal Standard Solution:

o Dilute the primary stock solution with the appropriate solvent to a working concentration
(e.g., 100 ng/mL). The optimal concentration will depend on the expected concentration of
the analyte in the samples and the sensitivity of the mass spectrometer.

e Sample Preparation:
o Thaw the biological samples (e.g., plasma, urine) to room temperature.

o To a fixed volume of the sample (e.g., 100 uL), add a precise volume of the working
internal standard solution (e.g., 10 pL).

o Vortex the mixture for 30 seconds.
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o Perform protein precipitation by adding a precipitating agent (e.g., 3 volumes of cold
acetonitrile).

o Vortex again for 1 minute.

o Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the
precipitated proteins.

o Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

e LC-MS/MS Analysis:
o Inject a specific volume of the prepared sample supernatant onto the LC-MS/MS system.

o The chromatographic conditions (column, mobile phase, gradient) should be optimized to
achieve good separation of Blonanserin C from other matrix components.

o The mass spectrometer should be operated in Multiple Reaction Monitoring (MRM) mode.
The specific precursor-to-product ion transitions for both Blonanserin C and Blonanserin
C-d8 need to be determined by direct infusion of the individual compounds. For example,
a published method used m/z 340.15 — 297.05 for N-desethyl blonanserin and m/z
348.15 - 302.05 for N-desethyl blonanserin-d8.

o Quantification is achieved by calculating the peak area ratio of the analyte (Blonanserin C)
to the internal standard (Blonanserin C-d8) and comparing it to a calibration curve
prepared with known concentrations of the analyte and a fixed concentration of the
internal standard.

Visualizations
Safe Handling Workflow
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Caption: A logical workflow for the safe handling of Blonanserin C-d8.
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Caption: Metabolic pathway of Blonanserin to Blonanserin C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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